Cas no 6362-79-4 (Sodium 3,5-Dicarboxybenzenesulfonate)

• Product Name: Sodium 3,5-Dicarboxybenzenesulfonate
• CAS No: 6362-79-4
• MF: C₈H₅NaO₇S
• MW: 268.175872564316
• CID: 46695
• PubChem ID: 23670844
• Update Time: 2025-05-22

Sodium 3,5-Dicarboxybenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• Sodium 3,5-dicarboxybenzenesulfonate
• 3,5-dicarboxybenzenesulfonic acid sodium salt
• 5-Sulfoisophthalic acid sodium salt
• 5-Sulfoisophthalic acid monosodium salt
• Monosodium 5-Sulfoisophthalate
• Sodium m-phthalate -5- sulfonate
• 5-SSIPA
• Sodium 5-Sulfoisophthalate
• Sodium hydrogen-5-sulphoisophthalate
• 3,5-Dicarboxybenzenesulfonic acid, sodium salt
• 5I79J6MURZ
• 3,5-Dikarboxybenzensulfonan sodny [Czech]
• 1,3-Benzenedicarboxylic acid, 5-sulfo-, monosodium salt
• Isophthalic acid, 5-sulfo-, monosodium salt
• Kyselina 3,5-dikarboxybenzensulfonova sodny [Czech]
• Benzene-1,3-dicarboxylic acid, 5-
• 5-Phenyltetrazole
• 3,5-Dikarboxybenzensulfonan sodny
• C8H5NaO7S
• MFCD00007495
• Kyselina 3,5-dikarboxybenzensulfonova sodny
• A868087
• UNII-5I79J6MURZ
• AS-14124
• 5-Sulfoisophthalic acid sodium salt, 95%
• FT-0620776
• 6362-79-4
• AKOS015963289
• MONOSODIM 5-SULFOISOPHTHALATE
• Q27262303
• CHEMBL3560997
• EN300-172946
• W-104892
• Benzenesulfonic acid, 3,5-dicarboxy-, sodium salt
• sodium;3,5-dicarboxybenzenesulfonate
• EC 228-845-2
• CAS-6362-79-4
• 5-Sulfoisophthalic acid sodium salt, 98%
• EINECS 228-845-2
• Tox21_200715
• DTXCID009279
• Benzene-1,3-dicarboxylic acid, 5-sulfo-, monosodium salt
• AC-12231
• DTXSID9029279
• 5-Sulfoisophthalicacidmonosodiumsalt
• 5-sulfoisophthalic acid sodium
• A845355
• 5-Sulfo-1,3-benzenedicarboxylic acid monosodium salt
• AKOS015894368
• sodium 3,5-dicarboxybenzene-1-sulfonate
• NCGC00258269-01
• DELION HS
• NS00078388
• 1,3-Benzenedicarboxylic acid, 5-sulfo-, sodium salt (1:1)
• Sodium 3,5-Dicarboxybenzenesulfonate

• MDL： MFCD00007495
• Inchi： 1S/C8H6O7S.Na/c9-7(10)4-1-5(8(11)12)3-6(2-4)16(13,14)15;/h1-3H,(H,9,10)(H,11,12)(H,13,14,15);/q;+1/p-1
• InChI Key： YXTFRJVQOWZDPP-UHFFFAOYSA-M
• SMILES： S(C1C=C(C(=O)O)C=C(C(=O)O)C=1)(=O)(=O)[O-].[Na+]
• BRN： 4170770

Computed Properties

• Exact Mass: 267.96500
• Monoisotopic Mass: 267.965
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 377
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 140

Experimental Properties

• Color/Form: White powder
• Melting Point: 373-375 ºC
• Water Partition Coefficient: 380 g/L
• PSA: 140.18000
• LogP: 1.06790
• Solubility: Not determined

Sodium 3,5-Dicarboxybenzenesulfonate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• WGK Germany：2
• Hazard Category Code： R34
• Safety Instruction： S26-S37/39-S45-S36/37/39-S25
• RTECS：DB6030000
• Hazardous Material Identification：
• Safety Term：S25;S36/37/39;S45
• Risk Phrases：R34
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Sulfobenzoic acids
• Material Chemicals High Polymer Materials

Additional information on Sodium 3,5-Dicarboxybenzenesulfonate

Sodium 3,5-Dicarboxybenzenesulfonate: A Comprehensive Overview

Sodium 3,5-Dicarboxybenzenesulfonate (CAS No. 6362-79-4) is a versatile chemical compound with a wide range of applications in various industries. This compound, also known as sodium salt of 3,5-dicarboxybenzenesulfonic acid, has garnered significant attention due to its unique properties and potential uses in fields such as materials science, pharmaceuticals, and environmental chemistry. In this article, we will delve into the structural characteristics, synthesis methods, applications, and recent research findings related to this compound.

The molecular structure of Sodium 3,5-Dicarboxybenzenesulfonate is characterized by a benzene ring with two carboxyl groups (-COOH) at the 3 and 5 positions and a sulfonic acid group (-SO₃H) at the para position. This arrangement imparts the compound with both acidic and hydrophilic properties. The presence of the sulfonic acid group significantly enhances its solubility in water, making it suitable for various aqueous-based applications. Recent studies have highlighted the importance of such functional groups in enhancing the compound's reactivity and stability under different environmental conditions.

The synthesis of Sodium 3,5-Dicarboxybenzenesulfonate typically involves the sulfonation of benzene derivatives followed by carboxylation. One common method involves the reaction of benzene with sulfur trioxide (SO₃) in the presence of a catalyst to form benzenesulfonic acid. Subsequent oxidation or substitution reactions are then employed to introduce the carboxyl groups at the desired positions. Researchers have explored alternative synthesis pathways to improve yield and reduce costs, including the use of microwave-assisted synthesis and green chemistry approaches.

One of the most notable applications of Sodium 3,5-Dicarboxybenzenesulfonate is in the field of dye intermediates. Its ability to act as a versatile building block for synthesizing complex aromatic compounds has made it invaluable in the production of azo dyes and other colorants. Recent advancements in dye chemistry have leveraged this compound's unique properties to develop more efficient and environmentally friendly dyeing processes.

In addition to its role in dye production, Sodium 3,5-Dicarboxybenzenesulfonate has found applications in pharmaceuticals as an intermediate for synthesizing bioactive compounds. Its ability to form stable complexes with metal ions has been exploited in drug delivery systems and contrast agents for medical imaging. For instance, researchers have reported its use as a ligand in metallopharmaceuticals designed for targeted drug delivery.

The environmental impact of Sodium 3,5-Dicarboxybenzenesulfonate has also been a topic of recent research. Studies have focused on its biodegradability and potential toxicity to aquatic organisms. Preliminary findings suggest that under certain conditions, this compound can undergo microbial degradation, reducing its persistence in natural ecosystems. However, further research is needed to fully understand its environmental fate and assess its safety for large-scale industrial use.

Another emerging area of interest is the use of Sodium 3,5-Dicarboxybenzenesulfonate in materials science. Its ability to form self-assembled monolayers (SAMs) on various substrates has opened new avenues for surface modification and nanotechnology applications. Researchers have demonstrated that SAMs formed from this compound exhibit excellent stability and wettability properties, making them suitable for use in sensors and electronic devices.

Recent breakthroughs in computational chemistry have also shed light on the electronic properties of Sodium 3,5-Dicarboxybenzenesulfonate. Density functional theory (DFT) calculations have revealed insights into its molecular orbitals and reactivity patterns, providing a deeper understanding of its chemical behavior under different conditions. These computational studies are paving the way for more precise predictions of its interactions with other molecules and materials.

In conclusion, Sodium 3,5-Dicarboxybenzenesulfonate (CAS No. 6362-79-4) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structural features make it an invaluable tool in dye production, pharmaceuticals, environmental chemistry